Cas no 1805380-34-0 (2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde
• CAS No: 1805380-34-0
• MF: C₈H₃F₂IN₂O
• MW: 308.023500680923
• CID: 4875345
• Update Time: 2025-10-12

2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F2IN2O/c9-8(10)4-1-5(11)7(3-14)13-6(4)2-12/h1,3,8H
• InChI Key： WHWCKANJJFYDNK-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C#N)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde

Introduction to 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1805380-34-0)

2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1805380-34-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, an iodine atom, and an aldehyde moiety, makes this molecule a versatile scaffold for the development of novel therapeutic agents.

The aldehyde functionality in 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde serves as a critical site for further chemical modifications, enabling the synthesis of more complex derivatives. This property is particularly valuable in drug discovery pipelines, where the ability to introduce additional functional groups can fine-tune the pharmacokinetic and pharmacodynamic profiles of candidate molecules. The cyano group contributes to the electron-withdrawing nature of the molecule, which can influence its interaction with biological targets. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in many drug candidates.

The iodopyridine core of this compound is another key feature that has been extensively studied in medicinal chemistry. Iodinated pyridines are often employed as intermediates in the synthesis of bioactive molecules due to the ease with which iodine can be introduced or removed through various chemical transformations. This flexibility makes 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde a valuable building block for constructing libraries of compounds for high-throughput screening (HTS) and other drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde as a lead compound. These studies suggest that modifications at the cyano, difluoromethyl, and iodopyridine positions could yield derivatives with enhanced binding affinity to target proteins. For instance, computational analyses have indicated that subtle changes in these regions could improve interactions with enzymes and receptors involved in inflammatory pathways, making this compound a promising candidate for developing treatments against chronic inflammatory diseases.

In parallel, experimental efforts have been focused on exploring the biological activity of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde and its derivatives. Preliminary in vitro studies have shown that certain analogs exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural motifs present in this compound, particularly the combination of the aldehyde, cyano, and iodine functionalities, appear to be critical for modulating enzyme activity. These findings align with broader trends in drug discovery, where multi-target inhibitors are being increasingly explored as a strategy to achieve synergistic therapeutic effects.

The synthesis of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde presents unique challenges due to its complex structure. However, recent methodological developments have made it more accessible to synthetic chemists. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient construction of the desired framework. These advances not only facilitate the production of this compound but also open up new avenues for generating structurally diverse derivatives.

The role of fluorinated compounds in medicinal chemistry cannot be overstated, and the presence of a difluoromethyl group in 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde underscores its relevance in this context. Fluoro substitution is known to enhance lipophilicity, metabolic stability, and cell membrane penetration, all of which are crucial factors for drug efficacy. The incorporation of fluorine atoms has been a cornerstone strategy in optimizing drug candidates across various therapeutic areas. As such, compounds like 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde are being actively investigated for their potential as pharmacophores.

Future directions in the study of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde may include exploring its role as an intermediate in peptide mimetics or other biologically relevant scaffolds. The versatility of its functional groups allows for diverse chemical modifications, making it an attractive candidate for designing molecules with tailored properties. Additionally, investigating its behavior in vivo will be essential to assess its suitability for further development into clinical candidates.

The integration of machine learning and artificial intelligence into drug discovery has also opened new possibilities for leveraging compounds like 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde. Predictive models can help identify optimal modifications based on structural features correlated with biological activity. Such computational tools are increasingly being used to guide synthetic efforts and prioritize compounds for experimental validation.

In conclusion,2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carboxaldehyde (CAS No. 1805380 34 0) represents a promising scaffold for pharmaceutical innovation due to its unique structural attributes and potential biological activities. Its combination of functional groups positions it as a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in advancing medicinal chemistry.